4-(dimethylamino)butyl carbamimidothioate;dihydrochloride

• IUPAC Name: 4-(dimethylamino)butyl carbamimidothioate;dihydrochloride
• InChI: InChI=1S/C7H17N3S.2ClH/c1-10(2)5-3-4-6-11-7(8)9;;/h3-6H2,1-2H3,(H3,8,9);2*1H
• InChI Key: NPLHSMBWWIIWAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCSC(=N)N.Cl.Cl
• Molecular Formula: C7H19Cl2N3S
• Molecular Weight: 248.22 g/mol
• CAS No.: 68643-23-2; 68941-21-9

Description

This compound is primarily used in scientific research to study the inhibition of histamine methylation, which plays a crucial role in various physiological and pathological processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(dimethylamino)butyl carbamimidothioate;dihydrochloride involves the reaction of 4-(N,N-dimethylamino)butylisothiourea with hydrochloric acid. The reaction conditions typically include maintaining a controlled temperature and pH to ensure the formation of the dihydrochloride salt .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to achieve consistent product quality. The compound is then purified and crystallized to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: 4-(dimethylamino)butyl carbamimidothioate;dihydrochloride primarily undergoes substitution reactions due to the presence of the isothiourea group. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include hydrochloric acid, dimethylamine, and various oxidizing and reducing agents. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products Formed: The major products formed from the

Synthesis routes and methods

Procedure details

A stirred mixture of 1-chloro-4-(dimethylamino)-butane hydrochloride (115 g), thiourea (51.9 g) and ethanol (500 ml) was heated under reflux for 24 hours then allowed to stand at 4° C. for 24 hours. The resulting solid was collected by filtration, washed with ether, and dried in vacuo at ambient temperature for 24 hours to give S-[4-(dimethylamino)butyl]isothiourea dihydrochloride as an off-white solid (140 g), m.p. 179°-182° C.